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This technical guide provides an in-depth analysis of the high-temperature mechanical
behavior of Aluminum-Cerium (Al-Ce) alloy systems. It summarizes key performance data,
details experimental protocols for characterization, and elucidates the underlying strengthening
mechanisms that contribute to the remarkable thermal stability of these alloys.

Core Strengthening Mechanism

The exceptional high-temperature mechanical performance of Al-Ce alloys is primarily
attributed to the formation of a thermally stable intermetallic phase, Al11Ce3.[1][2] Unlike
conventional aluminum alloys that rely on precipitates which dissolve or coarsen at elevated
temperatures, the Al11Ce3 phase remains stable up to temperatures approaching the alloy's
melting point.[1][3] This stability is due to the very low solubility and diffusivity of cerium in the
aluminum matrix.[1][3] The fine, interconnected network of the Al11Ce3 eutectic phase
effectively hinders dislocation motion at high temperatures, thereby maintaining the alloy's
strength.[1][4]
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Figure 1: Strengthening mechanism in Al-Ce alloys at high temperatures.

Quantitative Data Presentation

The following tables summarize the high-temperature mechanical properties of various Al-Ce
based alloys from recent studies.

Table 1: High-Temperature Tensile Properties of Cast Al-Ce Based Alloys
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. ] Ultimate
Alloy Testing Yield . .
. Tensile Elongation
Compositio Temperatur  Strength Reference
Strength (%)
n (wt. %) e (°C) (MPa)
(MPa)
Al-9Ce 300 60 135 14 [5]
Al-9Ce-
0.36Sc- 300 185 240 2 [5]
0.06Zr
Al-10Ce-
3Mg-5Zn ~265 (64%
200 - . - [6]7]
(Heat retention)
Treated)
Al-11.3Ce- ~78 (97% ~109 (83%
_ 250 _ _ - [21[8]
3.2Ni-1.2Mn retention) retention)
Al-8Ce-10Mg 260 130 137 4 [9]
Al-8Ce-10Mg 315 55 97 20 [9]
~256 (80% ~320 (80%
Al-Ce Alloys ) )
240 retention of retention of - [1][6]
(General)
320 MPa) 400 MPa)
>192 (60% >160 (40%
Al-Ce Alloys ) )
300 retention of retention of - [1]
(General)

320 MPa)

400 MPa)

Table 2: Room Temperature Tensile Properties of Al-Ce Based Alloys
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) Ultimate
Alloy Yield . .
. ] Tensile Elongation

Compositio  Processing  Strength Reference

Strength (%)
n (wt. %) (MPa)

(MPa)
Al-6Ce As-Cast 30 103 25 9]
Al-8Ce As-Cast - 148 19 [9]
Al-10Ce As-Cast - 152 8 [9]
Al-12Ce As-Cast 58 163 13.5 9]
Al-16Ce As-Cast 68 144 2.5 [9]
Al-Ce Binary Extruded 340 400 - [1]
Al-8Ce-4Mg As-Cast 107 189 3 [9]
Al-8Ce-7Mg As-Cast 151 195 2 [9]
Al-8Ce-10Mg  As-Cast 186 227 1 9]
Al-3Ce-

321+15 429+ 8 109+2.3 [6]

0.8Ca-1.9Mn

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment and comparison of the
mechanical properties of Al-Ce alloys at high temperatures.

Alloy Preparation and Sample Machining

e Melting and Casting: Al-Ce alloys are typically prepared in a graphite crucible within an
electric resistance or induction furnace. High-purity aluminum and master alloys (e.g., Al-Ce,
Al-Mg, Al-Sc) are used as starting materials. The melt is often degassed, and slag is
removed before casting into molds (e.g., steel or graphite molds).[10]

o Sample Machining: Standard-sized tensile and creep specimens are machined from the cast
ingots according to relevant standards such as ASTM ES8 for tensile testing and ASTM E139
for creep testing.[11][12][13]
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High-Temperature Tensile Testing

The following protocol outlines a typical procedure for high-temperature tensile testing of Al-Ce
alloys, often conforming to standards like ASTM E21.[13][14]

Specimen Installation: The machined specimen is securely mounted in the grips of a
universal testing machine equipped with a high-temperature furnace.[13]

Heating: The furnace heats the specimen to the desired testing temperature. The
temperature is carefully controlled and allowed to stabilize throughout the gauge length of
the specimen.[14]

Strain Measurement: A high-temperature extensometer is attached to the specimen to
accurately measure the strain during the test.[13][14]

Loading: A constant strain rate is applied to the specimen until fracture.[10][11]

Data Acquisition: A computerized system records the load and displacement data, which is
then used to generate a stress-strain curve.[13][14] From this curve, key properties such as
yield strength, ultimate tensile strength, and elongation are determined.[11]

Creep Testing

Creep tests are essential for evaluating the long-term dimensional stability of materials under a

constant load at elevated temperatures.[12][15]

Test Setup: The specimen is placed in a creep testing machine and heated to the specified
temperature in a furnace.[12][16]

Load Application: A constant tensile or compressive load is applied to the specimen.[15][16]

Deformation Measurement: The deformation (strain) of the specimen is meticulously
recorded over an extended period.[15][16]

Data Analysis: The collected data is plotted as a creep strain versus time curve. This allows
for the determination of the steady-state creep rate, which is a critical parameter for
predicting the material's service life.[16]
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Microstructural Characterization

o Sample Preparation for SEM: Samples are sectioned, mounted, and mechanically polished
using progressively finer abrasive papers and diamond slurries, followed by a final polishing
with a colloidal silica suspension.[17] For conductive metallic samples, this is often sufficient.

o Sample Preparation for TEM: Thin foils for Transmission Electron Microscopy (TEM) are
typically prepared by mechanical grinding to a thickness of a few hundred micrometers,
followed by techniques like focused ion beam (FIB) milling to achieve electron transparency.
[18]
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Figure 2: Experimental workflow for characterizing Al-Ce systems.
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Conclusion

Al-Ce based alloys demonstrate significant potential for high-temperature applications where
lightweight and stable mechanical properties are critical. The exceptional thermal stability of the
Al11Ce3 intermetallic phase provides a robust strengthening mechanism that surpasses
conventional aluminum alloys. Further research into multicomponent Al-Ce systems,
incorporating elements such as magnesium, nickel, scandium, and zirconium, continues to
push the boundaries of their performance at elevated temperatures. The standardized
experimental protocols outlined in this guide are essential for the continued development and
reliable characterization of this promising class of materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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